Cas no 21127-43-5 (Pyridinium,1-ethyl-2-[3-(1-ethyl-2(1H)-pyridinylidene)-1-propen-1-yl]-, iodide (1:1))

• Product Name: Pyridinium,1-ethyl-2-[3-(1-ethyl-2(1H)-pyridinylidene)-1-propen-1-yl]-, iodide (1:1)
• CAS No: 21127-43-5
• MF: C₁₇H₂₁IN₂
• MW: 380.266516447067
• CID: 276735
• PubChem ID: 53428125
• Update Time: 2025-04-19

Pyridinium,1-ethyl-2-[3-(1-ethyl-2(1H)-pyridinylidene)-1-propen-1-yl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-ethyl-2-[3-(1-ethyl-2(1H)-pyridinylidene)-1-propen-1-yl]-, iodide (1:1)
• 1-Ethyl-2-(3-(1-ethyl-2(1H)-pyridylidene)propenyl)pyridinium iodide
• 1-ethyl-2-[3-(1-ethylpyridin-1-ium-2-yl)prop-1-enylidene]pyridine,iodide
• 21127-43-5
• DTXSID70943450
• EINECS 244-227-5
• 1-Ethyl-2-[3-(1-ethylpyridin-2(1H)-ylidene)prop-2-en-1-yl]pyridin-1-ium iodide

• Inchi： 1S/C17H21N2.HI/c1-3-18-14-7-5-10-16(18)12-9-13-17-11-6-8-15-19(17)4-2;/h5-11,14-15H,3-4,12H2,1-2H3;1H/q+1;/p-1
• InChI Key： HKSZFHBILMYVIR-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C=CC=CC=1CC=C=C1C=CC=CN1CC)CC

Computed Properties

• Exact Mass: 358.9102
• Monoisotopic Mass: 380.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.1A^2

Experimental Properties

• PSA: 7.12